2-(1-benzyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-benzimidazole

• IUPAC Name: 2-(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)-1H-benzimidazole
• InChI: InChI=1S/C19H19N3/c1-2-6-15(7-3-1)14-22-12-10-16(11-13-22)19-20-17-8-4-5-9-18(17)21-19/h1-10H,11-14H2,(H,20,21)
• InChI Key: WWKHLSANYDLDKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=NC3=CC=CC=C3N2)CC4=CC=CC=C4
• Molecular Formula: C19H19N3
• Molecular Weight: 289.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives can involve various chemical reactions, including the aza-Diels-Alder reaction and catalyst-free methods. For instance, tetrahydroimidazo[1,2-a]pyridine derivatives have been synthesized via the reaction of 2-vinyl-4,5-dihydroimidazole derivatives with substituted benzylidenemalononitrile in a catalyst-free aza-Diels-Alder reaction, indicating the versatility and adaptability of synthesis routes for related compounds (Zhang et al., 2010).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been a subject of study, with X-ray crystallography being a common tool for structural determination. For example, the crystal structure of substituted 2-(2-pyridin-4-yl-vinyl)-1H-benzimidazole derivatives has been confirmed, providing insights into the conformation and intermolecular interactions of such molecules (Hranjec et al., 2008).

Chemical Reactions and Properties

Benzimidazole derivatives participate in various chemical reactions, showcasing their reactivity and potential for forming complex structures. The rhodium-catalyzed annulation between 2-arylimidazo[1,2-a]pyridines and alkynes to produce pyrido[1,2-a]benzimidazole derivatives highlights the compound's capability to engage in complex-forming reactions with moderate to excellent yields (Peng et al., 2015).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting points, and stability, are crucial for understanding their behavior in various environments. The synthesis and properties of light-colored poly(amide-imide-imide)s based on tetraimide-dicarboxylic acid and aromatic diamines, for instance, reveal the influence of molecular structure on solubility and thermal stability, pertinent to the development of new materials with specific physical properties (Yang & Su, 2005).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including their reactivity, interaction with other molecules, and potential for forming diverse chemical bonds, are integral to their application in various fields. The study on the importance of an acid additive in the synthesis of pyrido[1,2-a]benzimidazoles via direct copper-catalyzed amination highlights the intricate balance between reaction conditions and product formation, shedding light on the compound's chemical behavior (Masters et al., 2011).